2-((difluoromethyl)sulfonyl)-N-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)benzamide

• IUPAC Name: 2-(difluoromethylsulfonyl)-N-[2-hydroxy-2-(1-methylpyrrol-2-yl)ethyl]benzamide
• InChI: InChI=1S/C15H16F2N2O4S/c1-19-8-4-6-11(19)12(20)9-18-14(21)10-5-2-3-7-13(10)24(22,23)15(16)17/h2-8,12,15,20H,9H2,1H3,(H,18,21)
• InChI Key: WGYSCPGZKXHCHD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(CNC(=O)C2=CC=CC=C2S(=O)(=O)C(F)F)O
• Molecular Formula: C15H16F2N2O4S
• Molecular Weight: 358.4 g/mol

Description

2-((difluoromethyl)sulfonyl)-N-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C15H16F2N2O4S and its molecular weight is 358.36. The purity is usually 95%.
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Scientific Research Applications

Herbicidal Activity

Research into sulfonanilides with pyrimidinyl-containing groups, similar in structure to the specified compound, has shown promising herbicidal activity. These compounds demonstrate significant efficacy in controlling paddy weeds, highlighting a potential application in agricultural chemistry for weed management. The studies emphasize the importance of substituent variation for optimizing activity, with certain difluoromethyl compounds showing high activity and a broad spectrum of weed control without harm to rice plants (Yoshimura et al., 2011).

Anticancer Properties

Derivatives containing pyrrolyl and benzamide moieties, akin to the molecule of interest, have been synthesized and evaluated for their anticancer potential. One study synthesized substituted N-[(3-(1H-pyrrol-1yl)methyl]-5,6-dihydropyridin-1(2H)-yl) benzamide/benzene sulfonamide compounds and tested them against various cancer cell lines, revealing potent cytotoxic effects. This suggests the compound's framework could be instrumental in developing novel anticancer agents (Redda et al., 2011).

Radioligand Applications

The synthesis of radiolabeled analogs similar in structure to the specified compound, designed for the radioimmunoassay of related compounds, indicates utility in diagnostic applications. By incorporating isotopes, these compounds can aid in the sensitive detection and quantification of therapeutic agents within biological systems, enhancing drug monitoring and pharmacokinetic studies (Cardoso & Pradelles, 1982).

Antimicrobial and Antifungal Activities

Compounds with similar sulfonyl and pyrrolyl structures have been synthesized and tested for antimicrobial and antifungal activities. Although some derivatives demonstrated no activity against tested organisms, the research provides a basis for further modification and testing of similar compounds, potentially leading to the discovery of new antimicrobial agents (Ovonramwen et al., 2021).